(E)-3-(furan-2-yl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)prop-2-en-1-one

• IUPAC Name: (E)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)-3-(furan-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C15H19NO4/c17-14(5-4-13-3-1-10-18-13)16-8-6-15(7-9-16)19-11-2-12-20-15/h1,3-5,10H,2,6-9,11-12H2/b5-4+
• InChI Key: NZJNDAYWEDWWMU-SNAWJCMRSA-N
• Canonical SMILES: C1COC2(CCN(CC2)C(=O)C=CC3=CC=CO3)OC1
• Isomeric SMILES: C1COC2(CCN(CC2)C(=O)/C=C/C3=CC=CO3)OC1
• Molecular Formula: C15H19NO4
• Molecular Weight: 277.31 g/mol

Description

(E)-3-(furan-2-yl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)prop-2-en-1-one is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound is also known as FDU-PB-22 and is a synthetic cannabinoid.

Scientific Research Applications

HIV-1 Integrase Inhibition

(E)-3-(furan-2-yl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)prop-2-en-1-one and its derivatives have been studied for their potential in inhibiting HIV-1 integrase, a key enzyme in the replication of the human immunodeficiency virus (HIV). A study demonstrated that certain spiroundecane(ene) derivatives, which include structural elements of (E)-3-(furan-2-yl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)prop-2-en-1-one, effectively inhibited both 3'-processing and strand transfer reactions catalyzed by HIV-1 integrase (Shults et al., 2007).

Synthesis of Spiromorpholinotetrahydropyran Derivatives

The compound and its related structures have been utilized in novel synthetic methods. For instance, a novel Prins cascade process was developed for synthesizing 1,9-dioxa-4-azaspiro[5.5]undecane derivatives, which are structurally related to (E)-3-(furan-2-yl)-1-(1,5-dioxa-9-azaspiro[5.5]undecan-9-yl)prop-2-en-1-one. This process is significant for the synthesis of spiromorpholinotetrahydropyran derivatives (Reddy et al., 2014).

Conformational Studies

The compound's derivatives have been the subject of conformational studies. In a study focused on dioxa-1,3 aza-9 spiro[5.5]undecanes, which are structurally related, four different conformations were identified, depending on the nature of the substituents in the dioxane ring. This research provides insight into the stereochemical properties of such compounds (Bassus et al., 1978).

Photophysical Properties

Research has also been conducted on the photophysical properties of related chalcone derivatives. One such study examined the absorption and fluorescence characteristics of derivatives in different solvents, providing valuable insights into their photophysical behavior, which is crucial for applications in materials science and photophysics (Kumari et al., 2017).